Cas no 3953-30-8 (2-Propenoic acid,2-methylpentyl ester)

• Product Name: 2-Propenoic acid,2-methylpentyl ester
• CAS No: 3953-30-8
• MF: C₉H₁₆O₂
• MW: 156.222143173218
• CID: 319801
• PubChem ID: 107198
• Update Time: 2025-04-19

2-Propenoic acid,2-methylpentyl ester Chemical and Physical Properties

Names and Identifiers

• 2-Propenoic acid,2-methylpentyl ester
• 2-methylpentyl prop-2-enoate
• 2-Methylpentyl acrylate
• DTXSID30960143
• EINECS 223-547-9
• 3953-30-8
• NS00048767
• SCHEMBL607908

• Inchi： 1S/C9H16O2/c1-4-6-8(3)7-11-9(10)5-2/h5,8H,2,4,6-7H2,1,3H3
• InChI Key： SEDMFAYCVMLBFB-UHFFFAOYSA-N
• SMILES： O(C(C=C)=O)CC(C)CCC

Computed Properties

• Exact Mass: 156.11508
• Monoisotopic Mass: 156.11503
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 6
• Complexity: 130
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 26.3

Experimental Properties

• Density: 0.887
• Boiling Point: 185.8°Cat760mmHg
• Flash Point: 55.7°C
• Refractive Index: 1.427
• PSA: 26.3